Cas no 30753-13-0 (Benzoic acid, hydroxypropyl-)

• Product Name: Benzoic acid, hydroxypropyl-
• CAS No: 30753-13-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1444400
• PubChem ID: 14642628
• Update Time: 2025-04-20

Benzoic acid, hydroxypropyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, hydroxypropyl-
• 2-(3-hydroxypropyl)benzoic acid
• 30753-13-0
• hydroxypropyl benzoic acid
• SCHEMBL5806456
• DTXSID00562512

• Inchi： 1S/C10H12O3/c11-7-3-5-8-4-1-2-6-9(8)10(12)13/h1-2,4,6,11H,3,5,7H2,(H,12,13)
• InChI Key： ZEWXCLJYPTYVFQ-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53